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Compound of Interest

Compound Name: Pentyl isovalerate

Cat. No.: B1198638

Pentyl Isovalerate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of pentyl isovalerate, a
significant ester in the fragrance, flavor, and pharmaceutical industries. This document outlines
its fundamental chemical properties, synthesis, analytical methods, and safety information,
presenting data in a clear and accessible format for scientific and research applications.

Core Chemical Identifiers and Properties

Pentyl isovalerate, also known as amyl isovalerate or pentyl 3-methylbutanoate, is an organic
ester characterized by its fruity aroma, often reminiscent of apples or pineapples.[1][2] Its
fundamental chemical identifiers and physicochemical properties are summarized below.
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Property Value Source
CAS Number 25415-62-7 [11[2][3][4]
Molecular Formula C10H2002 [11[2][3]
Molecular Weight 172.26 g/mol [11[3]
Density 0.858 g/mL at 20 °C [5]

Boiling Point 195.7 + 8.0 °C (Predicted) [2]

Flash Point 69 °C [2]
Refractive Index n20/D 1.414 [5]

LogP 3.686 (est) [2]

Synthesis of Pentyl Isovalerate

The primary method for synthesizing pentyl isovalerate is through the Fischer esterification of
isovaleric acid and pentan-1-ol, utilizing an acid catalyst.

Experimental Protocol: Fischer Esterification

This protocol is a generalized procedure for the synthesis of pentyl isovalerate based on the
well-established Fischer esterification method.

Materials:

Isovaleric acid (3-methylbutanoic acid)

Pentan-1-ol (n-amyl alcohol)

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5%)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate or sodium sulfate
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Distillation apparatus

Separatory funnel

Heating mantle

Round-bottom flask

Condenser

Procedure:

Reaction Setup: In a round-bottom flask, combine a 1:1 molar ratio of isovaleric acid and
pentan-1-ol.

Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately
1-2% of the total reactant volume) to the flask while swirling.

Reflux: Attach a reflux condenser and heat the mixture to reflux for 1-2 hours. The reaction
progress can be monitored using Thin Layer Chromatography (TLC).

Work-up: After cooling to room temperature, transfer the mixture to a separatory funnel.
Washing:

o Wash the organic layer with a 5% sodium bicarbonate solution to neutralize the excess
acid. Carbon dioxide evolution will be observed.

o Wash with water.

o Wash with a saturated sodium chloride solution (brine) to remove any remaining water-
soluble impurities.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium
sulfate.

Purification: Filter to remove the drying agent and purify the crude pentyl isovalerate by
fractional distillation. Collect the fraction that distills at the boiling point of pentyl isovalerate.
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Fischer Esterification of Pentyl Isovalerate

Analytical Methods: Gas Chromatography-Mass
Spectrometry (GC-MS)

Gas chromatography-mass spectrometry is a powerful analytical technique for the identification
and quantification of volatile compounds like pentyl isovalerate.

Experimental Protocol: GC-MS Analysis

The following is a general protocol for the analysis of pentyl isovalerate using GC-MS.
Specific parameters may need to be optimized based on the instrumentation and sample
matrix.

Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for the analysis of esters (e.g., DB-5ms, HP-5ms)
Procedure:

o Sample Preparation: Dilute the pentyl isovalerate sample in a suitable volatile solvent (e.g.,
dichloromethane, hexane) to an appropriate concentration.

« Injection: Inject a small volume (typically 1 pL) of the prepared sample into the GC injection
port.
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e Gas Chromatography Separation:

o Injector Temperature: Set to a temperature that ensures rapid volatilization of the sample
without degradation (e.g., 250 °C).

o Oven Temperature Program: A typical program would start at a low temperature (e.g., 50
°C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250 °C) at a
controlled rate (e.g., 10 °C/min).

o Carrier Gas: Use an inert gas, typically helium, at a constant flow rate.
e Mass Spectrometry Detection:
o lonization Mode: Electron lonization (El) is commonly used.

o Mass Range: Scan a mass-to-charge (m/z) ratio range that includes the molecular ion and
expected fragment ions of pentyl isovalerate (e.g., m/z 40-300).

o Data Analysis: Identify pentyl isovalerate by its retention time and by comparing its mass
spectrum to a reference library (e.g., NIST).

GC-MS Analysis Workflow Diagram
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General Workflow for GC-MS Analysis

Applications
Pentyl isovalerate has diverse applications across various industries:
o Flavor and Fragrance: It is widely used as a flavoring agent in food products and as a

fragrance component in perfumes, colognes, and air fresheners due to its pleasant fruity
scent.[1][2]
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« Industrial Solvent and Plasticizer: It also serves as a solvent and plasticizer in industrial
settings.[1][2]

e Biochemical Reagent: In a research context, pentyl isovalerate can be used as a
biochemical reagent or an organic compound for life science-related studies.[4]

Safety and Handling

A comprehensive understanding of the safety and handling procedures for pentyl isovalerate
IS crucial.

Hazard ldentification:

o May be harmful if swallowed, in contact with skin, or if inhaled.[6]
e Can cause skin irritation and serious eye irritation.[7]

Handling and Storage:

e Handle in a well-ventilated area.[3]

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and protective clothing.

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen.

Skin Contact: Wash off with soap and plenty of water.

Eye Contact: Rinse with pure water for at least 15 minutes.

Ingestion: Rinse mouth with water. Do not induce vomiting.

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by
the supplier.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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